(Z)-2-(Benzenesulfonyl)-1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-N-[[3-(trifluoromethyl)phenyl]methoxy]ethanimine

• IUPAC Name: (Z)-2-(benzenesulfonyl)-1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-N-[[3-(trifluoromethyl)phenyl]methoxy]ethanimine
• InChI: InChI=1S/C26H20ClF3N2O3S2/c1-17-24(36-25(31-17)19-10-12-21(27)13-11-19)23(16-37(33,34)22-8-3-2-4-9-22)32-35-15-18-6-5-7-20(14-18)26(28,29)30/h2-14H,15-16H2,1H3/b32-23-
• InChI Key: BDCGCEKRHYMOKC-SJIPCVTESA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)C(=NOCC3=CC(=CC=C3)C(F)(F)F)CS(=O)(=O)C4=CC=CC=C4
• Isomeric SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)/C(=N\OCC3=CC(=CC=C3)C(F)(F)F)/CS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C26H20ClF3N2O3S2
• Molecular Weight: 565.0 g/mol
• CAS No.: 383148-56-9

Description

(Z)-2-(Benzenesulfonyl)-1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-N-[[3-(trifluoromethyl)phenyl]methoxy]ethanimine is a useful research compound. Its molecular formula is C26H20ClF3N2O3S2 and its molecular weight is 565 g/mol. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy

• A study by Pişkin, Canpolat, and Öztürk (2020) in the Journal of Molecular Structure discusses the synthesis and characterization of zinc phthalocyanine derivatives, which are useful for photodynamic therapy applications. The compound shows potential as a Type II photosensitizer for cancer treatment due to its high singlet oxygen quantum yield and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Fungicidal Activity

• Research by Liu et al. (2014) in the Journal of Chemical Research explores the synthesis of novel 1-Aryl-3-Oxypyrazoles containing the compound. Preliminary in vitro bioassays indicated moderate fungicidal activity against Rhizoctonia solani, demonstrating its potential use in agriculture and plant protection (Liu et al., 2014).

Molecular Docking and Quantum Chemical Calculations

• A study by Viji et al. (2020) in the Journal of Molecular Structure performed molecular docking and quantum chemical calculations on a similar compound. This research is significant for understanding the molecule's interactions at the atomic level, providing insights for drug design and material science (Viji et al., 2020).

Anti-inflammatory and Analgesic Evaluation

• Kumar and Singh (2020) in Bioorganic Chemistry synthesized and evaluated thiazole/oxazole substituted benzothiazole derivatives, including a similar compound, for anti-inflammatory and analgesic properties. This highlights its potential application in developing new therapeutic agents (Kumar & Singh, 2020).

Spectroscopic Characterization

• Inkaya et al. (2012) in the Journal of Molecular Structure conducted spectroscopic characterization and DFT studies on N′-(2-methoxy-benzylidene)-N-[4-(3-methyl-3-phenyl-cyclobutyl)-thiazol-2-yl]-chloro-acetic hydrazide, a related compound. This study contributes to the understanding of the molecular structure and electronic properties of such compounds (Inkaya et al., 2012).

Antimicrobial Activity

• Uma et al. (2017) in Cogent Chemistry synthesized and studied the biological activity of certain 1-((benzo[d]thiazol-2-yl) methyl)-4,5-dihydro-3-methyl-N-phenyl-1H-pyrazol-5-imine and 2-((5-aryl-1H-1,2,4-triazol-3-yl) methyl)benzo[d]thiazoles. The chlorine-substituted compounds exhibited notable antimicrobial activity, suggesting their potential use in antimicrobial applications (Uma et al., 2017).